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Cat. No.: B15136696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

**Abstract
This technical guide provides a comprehensive overview of the known and predicted physical

characteristics of 5-Octyldihydrofuran-2(3H)-one-d4. Due to the limited availability of

experimental data for this specific deuterated isotopologue, this document leverages data from

its non-deuterated analogue, (±)-Dihydro-5-octyl-2(3H)-furanone, also known as γ-

dodecalactone. It is a well-established principle in chemistry that deuterium substitution has a

negligible effect on most macroscopic physical properties; therefore, the data presented for the

non-deuterated form serve as a reliable proxy. This guide includes a summary of physical

properties in a tabular format, detailed experimental protocols for determining these properties,

and graphical representations of its chemical structure and a general workflow for the

characterization of deuterated compounds.

Introduction
5-Octyldihydrofuran-2(3H)-one, a gamma-lactone, is a molecule of interest in various fields,

including flavor and fragrance science. The deuterated version, 5-Octyldihydrofuran-2(3H)-
one-d4, is particularly valuable as an internal standard in quantitative mass spectrometry-

based analytical methods, such as isotope dilution assays. Its increased molecular weight

allows for clear differentiation from the endogenous, non-deuterated compound, enabling

precise quantification in complex biological matrices. This guide serves as a foundational

resource for researchers working with this deuterated standard.
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Chemical Structure and Properties
The fundamental structure of 5-Octyldihydrofuran-2(3H)-one consists of a five-membered

lactone ring with an octyl side chain. In the d4 isotopologue, four hydrogen atoms are replaced

by deuterium.
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Caption: General chemical structure of a gamma-lactone ring.

Table 1: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of (±)-Dihydro-5-

octyl-2(3H)-furanone. These values are considered close approximations for 5-
Octyldihydrofuran-2(3H)-one-d4.
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Property Value Source

Molecular Formula C₁₂H₂₂O₂ [1][2]

Molecular Weight 198.30 g/mol [1]

Monoisotopic Mass 198.161979948 Da

Appearance Colorless liquid [2][3]

Melting Point 17-18 °C

Boiling Point 130-132 °C at 1.5 mmHg [2]

311 °C at 760 mmHg [3]

Density 0.936 g/mL at 25 °C

Refractive Index n20/D 1.451 - 1.456 [2][3]

Flash Point 110 °C (closed cup) [3]

Solubility Very slightly soluble in water.

logP (Octanol/Water) 3.55 - 3.8 [1][3]

Experimental Protocols
The following sections detail standard laboratory procedures for determining the key physical

properties of organic compounds like 5-Octyldihydrofuran-2(3H)-one-d4.

Melting Point Determination
The melting point is a critical indicator of purity. For a compound that is a liquid at room

temperature, this would be its freezing point.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer.

Procedure:

A small amount of the solid compound is introduced into a capillary tube.[4][5]
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The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a thermometer.[5]

The sample is heated slowly (approximately 1-2 °C per minute) as the temperature

approaches the expected melting point.[5]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.[5]

Note: A sharp melting range (typically 0.5-1.0 °C) is indicative of a pure compound.[5]

Boiling Point Determination
Apparatus: Thiele tube or a small-scale distillation apparatus, heat source, thermometer,

capillary tube (sealed at one end).[6][7]

Procedure (Thiele Tube Method):

A small volume (a few milliliters) of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.[8]

The test tube is attached to a thermometer and heated in a Thiele tube containing heating

oil.[9]

The apparatus is heated until a rapid and continuous stream of bubbles emerges from the

capillary tube.[8]

The heat source is removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[9]

Solubility Determination
Apparatus: Test tubes, vortex mixer (optional).
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Procedure:

Approximately 0.1 g of the compound (if solid) or 0.2 mL (if liquid) is placed in a small test

tube.[10]

3 mL of a solvent (e.g., water, ethanol, diethyl ether) is added in portions.[10]

The mixture is agitated vigorously after each addition.

Solubility is determined by visual inspection for the formation of a homogeneous solution.

For water-soluble compounds, the pH of the resulting solution can be tested with litmus or

pH paper to identify acidic or basic properties.[11][12]

Characterization Workflow for Deuterated
Compounds
The successful synthesis and purification of a deuterated compound require a rigorous

analytical characterization workflow to confirm its identity, purity, and the extent of deuterium

incorporation.
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Characterization Workflow for Deuterated Compounds
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Caption: A logical workflow for the synthesis and characterization of deuterated compounds.

This workflow typically involves:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence

of protons at the sites of deuteration, while ²H NMR directly detects the deuterium nuclei,

confirming their location.[13]

Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-

MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are essential for determining

the molecular weight of the deuterated compound and assessing its isotopic purity and

enrichment.[13][14]
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Purity Analysis: Chromatographic methods such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC) are employed to determine the

chemical purity of the compound.

Conclusion
This technical guide provides essential information on the physical characteristics of 5-
Octyldihydrofuran-2(3H)-one-d4, primarily based on data from its non-deuterated analogue.

The included experimental protocols and characterization workflow offer a practical framework

for researchers and scientists in the fields of analytical chemistry and drug development.

Accurate characterization of such deuterated standards is paramount for their effective use in

quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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